3-(4-Chloro-benzenesulfonylamino)-propionic acid

Specification

• CAS No.: 36974-65-9
• Molecular Formula: C9H10ClNO4S
• Molecular Weight: 263.7 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)sulfonylamino]propanoic acid
• Standard InChI: InChI=1S/C9H10ClNO4S/c10-7-1-3-8(4-2-7)16(14,15)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13)
• Standard InChI Key: LLOGDSQFNVFUAW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1S(=O)(=O)NCCC(=O)O)Cl
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NCCC(=O)O)Cl

Introduction

3-(4-Chloro-benzenesulfonylamino)-propionic acid is a chemical compound with the molecular formula C₉H₁₀ClNO₄S. It is also known by several synonyms, including 3-(4-Chlorophenylsulfonamido)propanoic acid, 3-(4-Chlorobenzenesulfonamido)propanoic acid, and N-[(4-chlorophenyl)sulfonyl]-beta-alanine. This compound has been studied for its chemical properties and potential applications.

Synthesis and Related Compounds

While specific synthesis methods for 3-(4-Chloro-benzenesulfonylamino)-propionic acid are not detailed in the available literature, compounds with similar structures, such as phenylsulfonyl derivatives, are synthesized through multi-step reactions involving key intermediates like N-phenylsulfonyl oxazolidine. These compounds are often explored for their biological activities, including anti-viral properties.

Safety and Hazards

The compound is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Hazard Code	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation